Cas no 2309800-77-7 (2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one)
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(naphthalen-1-yl)ethan-1-one
- 2309800-77-7
- F6549-7581
- AKOS040702511
- 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
-
- Inchi: 1S/C21H22N4O/c26-21(10-16-6-3-5-15-4-1-2-7-20(15)16)25-17-8-9-18(25)12-19(11-17)24-14-22-13-23-24/h1-7,13-14,17-19H,8-12H2
- InChI Key: PCGVDAZANVQPPT-UHFFFAOYSA-N
- SMILES: O=C(CC1=CC=CC2C=CC=CC1=2)N1C2CC(CC1CC2)N1C=NC=N1
Computed Properties
- Exact Mass: 346.17936134g/mol
- Monoisotopic Mass: 346.17936134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 51Ų
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-7581-2μmol |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-5μmol |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-10μmol |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-20μmol |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-1mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-2mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-3mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-4mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-5mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-7581-10mg |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one |
2309800-77-7 | 10mg |
$79.0 | 2023-09-08 |
2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
Research Brief on 2-(Naphthalen-1-yl)-1-[3-(1H-1,2,4-Triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS: 2309800-77-7)
The compound 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS: 2309800-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.
Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and infectious diseases. The presence of the 1,2,4-triazole moiety and the azabicyclo[3.2.1]octane scaffold suggests potential interactions with enzymes and receptors involved in key cellular pathways. Preliminary in vitro and in vivo data indicate promising activity, though further validation is required to fully elucidate its therapeutic potential.
One of the most notable advancements in the study of this compound is its application in the development of novel antifungal agents. Researchers have demonstrated its efficacy against a range of fungal pathogens, including Candida and Aspergillus species, by targeting fungal cytochrome P450 enzymes. This mechanism is distinct from existing antifungal drugs, offering a potential solution to the growing issue of drug resistance.
In addition to its antifungal properties, recent investigations have explored its potential as an anti-inflammatory agent. The compound's ability to inhibit pro-inflammatory cytokines and modulate immune responses has been documented in preclinical models. These findings suggest a broader applicability in treating inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one has also been optimized in recent studies, with improved yields and purity. Advances in catalytic methods and green chemistry principles have been applied to streamline the production process, making it more feasible for large-scale manufacturing and further clinical development.
Despite these promising developments, challenges remain in the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one represents a compelling candidate for further investigation in multiple therapeutic areas. Its dual functionality as an antifungal and anti-inflammatory agent, coupled with recent advancements in synthesis, positions it as a valuable asset in the pursuit of novel treatments for unmet medical needs.
2309800-77-7 (2-(naphthalen-1-yl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)